Cas no 2137958-45-1 (3-(4-amino-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid)

• Product Name: 3-(4-amino-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid
• CAS No: 2137958-45-1
• MF: C₅H₁₀N₄O₃S
• MW: 206.222898960114
• CID: 6054346
• PubChem ID: 165481469
• Update Time: 2025-06-25

3-(4-amino-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid
• 2137958-45-1
• EN300-1113761

• Inchi： 1S/C5H10N4O3S/c6-5-4-9(8-7-5)2-1-3-13(10,11)12/h4H,1-3,6H2,(H,10,11,12)
• InChI Key： PCVIKZOISMITSB-UHFFFAOYSA-N
• SMILES： S(CCCN1C=C(N)N=N1)(=O)(=O)O

Computed Properties

• Exact Mass: 206.04736137g/mol
• Monoisotopic Mass: 206.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 120Ų

Additional information on 3-(4-amino-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid

3-(4-Amino-1H-1,2,3-Triazol-1-Yl)Propane-1-Sulfonic Acid (CAS No. 2137958-45-1): A Comprehensive Overview

Introduction

3-(4-Amino-1H-1,2,3-Triazol-1-Yl)Propane-1-Sulfonic Acid, identified by the CAS Registry Number 2137958-45-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a sulfonic acid group with a triazole ring containing an amino substituent. The combination of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

Chemical Structure and Properties

The molecular structure of 3-(4-Amino-1H-1,2,3-Triazol-1-Yl)Propane-1-Sulfonic Acid consists of a propane backbone with a sulfonic acid group (-SO₃H) at one end and a triazole ring at the other. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms and one hydrogen atom in the 1H configuration. The amino group (-NH₂) attached to the triazole ring adds to the compound's reactivity and potential for further functionalization.

Synthesis and Characterization

The synthesis of 3-(4-Amino-1H-1,2,3-Triazol-1-Yl)Propane-1-Sulfonic Acid typically involves multi-step reactions. One common approach is the nucleophilic substitution of an appropriate precursor with an azide or hydroxylamine derivative to form the triazole ring. Subsequent sulfonation or sulfonamide formation steps are then employed to introduce the sulfonic acid group. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to confirm the compound's structure and purity.

Applications in Research and Industry

This compound has found applications in diverse areas due to its unique properties. In materials science, it serves as a building block for constructing advanced materials such as polymers and hybrid organic-inorganic frameworks. Its sulfonic acid group provides strong acidity and potential for proton conduction, making it suitable for applications in fuel cells and electrochemical devices.

In the pharmaceutical industry, 3-(4-Amino...) is being explored as a potential drug candidate or intermediate in drug synthesis. The triazole ring is known for its ability to act as a bioisostere or pharmacophore in medicinal chemistry, while the sulfonic acid group can enhance solubility and bioavailability.

Recent studies have also highlighted its role in catalysis. The amino group on the triazole ring can act as a coordinating site for metal ions, enabling the development of metalloenzymes or catalysts for organic transformations.

Environmental Considerations and Safety

Evaluating the environmental impact of CAS No. 2137958... is crucial for sustainable chemical practices. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed.

From a safety standpoint, handling this compound requires standard laboratory precautions due to its acidic nature. Proper ventilation and personal protective equipment (PPE) are recommended during synthesis and manipulation.

Conclusion

Overall, 3-(4-Amino...) (CAS No. 2...) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique combination of functional groups provides opportunities for innovation in materials science, pharmaceuticals, catalysis, and beyond.